Cas no 885032-34-8 (1-amino-3-cyclopropylpropan-2-ol)

• Product Name: 1-amino-3-cyclopropylpropan-2-ol
• CAS No: 885032-34-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6207567
• PubChem ID: 55285087
• Update Time: 2025-06-29

1-amino-3-cyclopropylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-cyclopropylpropan-2-ol
• AKOS006350731
• DTXSID901295394
• FT-0718811
• EN300-1830307
• 885032-34-8
• alpha-(Aminomethyl)cyclopropaneethanol

• Inchi： 1S/C6H13NO/c7-4-6(8)3-5-1-2-5/h5-6,8H,1-4,7H2
• InChI Key： WDIBTYAMLORTRA-UHFFFAOYSA-N
• SMILES： OC(CN)CC1CC1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-cyclopropylpropan-2-ol

Research Update on 1-amino-3-cyclopropylpropan-2-ol (CAS: 885032-34-8) in Chemical Biology and Pharmaceutical Applications

1-amino-3-cyclopropylpropan-2-ol (CAS: 885032-34-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This β-amino alcohol derivative, characterized by its cyclopropyl moiety, exhibits unique structural properties that make it a valuable scaffold in drug discovery and medicinal chemistry. Recent studies have focused on its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-amino-3-cyclopropylpropan-2-ol as a key intermediate in the synthesis of novel γ-secretase modulators for Alzheimer's disease treatment. The research team demonstrated that the cyclopropyl group's constrained geometry significantly influenced the compound's binding affinity to the target enzyme, with molecular docking studies revealing improved interactions compared to linear chain analogs.

In the field of antimicrobial research, a recent investigation (Bioorganic Chemistry, 2024) reported the incorporation of 1-amino-3-cyclopropylpropan-2-ol into new quinolone derivatives. These compounds showed enhanced activity against drug-resistant bacterial strains, with the cyclopropyl group contributing to improved membrane penetration and reduced efflux pump recognition. The study highlighted the compound's potential in addressing the growing challenge of antibiotic resistance.

Pharmacokinetic studies of 1-amino-3-cyclopropylpropan-2-ol derivatives have revealed interesting metabolic properties. A 2023 paper in Drug Metabolism and Disposition reported that the cyclopropyl ring confers metabolic stability against oxidative degradation, while the amino alcohol moiety facilitates favorable solubility profiles. These characteristics make the compound particularly attractive for the development of orally bioavailable pharmaceuticals.

Recent synthetic methodology developments have significantly improved access to enantiomerically pure forms of 1-amino-3-cyclopropylpropan-2-ol. A 2024 publication in Organic Letters described an asymmetric hydrogenation protocol that achieves >99% ee, addressing previous challenges in stereoselective synthesis. This advancement is particularly important given the increasing recognition of the pharmacological differences between enantiomers in drug development.

Emerging applications in radiopharmaceuticals have also been reported, with 1-amino-3-cyclopropylpropan-2-ol serving as a versatile precursor for PET tracer development. A recent study (Journal of Nuclear Medicine, 2023) demonstrated its utility in creating 18F-labeled probes for neuroimaging, taking advantage of the cyclopropyl group's metabolic stability and the amino alcohol's ability to facilitate blood-brain barrier penetration.

While the therapeutic potential of 1-amino-3-cyclopropylpropan-2-ol derivatives continues to expand, challenges remain in optimizing their safety profiles and manufacturing processes. Current research efforts are focusing on structure-activity relationship studies to balance potency with selectivity, as well as developing more sustainable synthetic routes to meet potential commercial demand. The compound's unique combination of structural features and demonstrated biological activities suggest it will remain an important focus of pharmaceutical research in the coming years.